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Compound of Interest

Compound Name:
2-Bromo-1-(4-

fluorophenyl)ethanone-d4

Cat. No.: B15554374

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of p-

Fluorophenacyl bromide-d4 (2-Bromo-1-(4-fluorophenyl-d4)ethan-1-one). This deuterated

compound is a valuable tool in various research applications, particularly as an internal

standard in quantitative analyses due to its mass shift compared to the non-deuterated form.

Core Physical and Chemical Properties
The introduction of deuterium atoms into the phenyl ring of p-Fluorophenacyl bromide results in

a molecule with nearly identical chemical reactivity but a distinct molecular weight, making it an

ideal internal standard for mass spectrometry-based assays.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15554374#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
p-Fluorophenacyl
bromide

p-Fluorophenacyl
bromide-d4

Source(s)

Synonyms

2-Bromo-4'-

fluoroacetophenone,

ω-Bromo-4-

fluoroacetophenone

2-Bromo-1-(4-

fluorophenyl-

d4)ethan-1-one

[1][2]

CAS Number 403-29-2 1219803-30-1 [1][3]

Molecular Formula C₈H₆BrFO C₈H₂D₄BrFO [1][3]

Molecular Weight 217.04 g/mol 221.06 g/mol [1][3]

Appearance

Beige to light grey-

green crystalline

powder or flakes

Not explicitly stated,

expected to be similar

to the non-deuterated

form

[4]

Melting Point 45-49 °C

Not explicitly stated,

expected to be very

similar to the non-

deuterated form

[1][5]

Boiling Point 150 °C at 12 mmHg

Not explicitly stated,

expected to be very

similar to the non-

deuterated form

[1][2]

Solubility

Soluble in methanol,

acetone, and

dichloromethane;

sparingly soluble in

water.

Not explicitly stated,

expected to be similar

to the non-deuterated

form

[4][6]

Flash Point >110 °C

Not explicitly stated,

expected to be similar

to the non-deuterated

form

[1]

Isotopic Enrichment Not Applicable ≥98 atom % D [3]
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Experimental Protocols
General Synthesis of p-Substituted Phenacyl Bromides
A common method for the synthesis of p-substituted phenacyl bromides is through the alpha-

bromination of the corresponding p-substituted acetophenone.[7] The following protocol is a

general procedure that can be adapted for the synthesis of p-Fluorophenacyl bromide and its

deuterated analogue.

Materials:

p-substituted acetophenone (or its deuterated analogue)

Glacial acetic acid

Bromine

Procedure:

Dissolve the p-substituted acetophenone (0.1 mole) in approximately 40 mL of glacial acetic

acid in a 250 mL round-bottom flask.[7]

Cool the solution to 5-10 °C using an ice bath.

Slowly add bromine (0.15 mole) dropwise to the solution over a period of 2 hours while

maintaining the temperature.[7]

After the addition is complete, allow the mixture to stir overnight at room temperature.[7]

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Upon completion, the product can be isolated by pouring the reaction mixture into ice water,

followed by filtration to collect the precipitated solid.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol.

Note: This is a general procedure and may require optimization for the specific synthesis of p-

Fluorophenacyl bromide-d4.
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Visualizations
Synthetic Pathway of p-Fluorophenacyl bromide-d4
The following diagram illustrates a plausible synthetic pathway for p-Fluorophenacyl bromide-

d4, starting from deuterated fluorobenzene.

Synthesis of p-Fluorophenacyl bromide-d4

Fluorobenzene-d5

Acetyl Chloride / AlCl3
(Friedel-Crafts Acylation)

4-Fluoroacetophenone-d4

Bromine (Br2) / Acetic Acid

p-Fluorophenacyl bromide-d4

Click to download full resolution via product page

Caption: Proposed synthetic route for p-Fluorophenacyl bromide-d4.

Experimental Workflow: Use as an Internal Standard
p-Fluorophenacyl bromide-d4 is an excellent internal standard for the quantification of p-

Fluorophenacyl bromide or its derivatives in biological matrices using techniques like Liquid
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Chromatography-Mass Spectrometry (LC-MS).

Quantitative Analysis Workflow

Biological Sample
(e.g., Plasma, Urine)

Spike with
p-Fluorophenacyl bromide-d4

(Internal Standard)

Sample Preparation
(e.g., Protein Precipitation, SPE) LC-MS/MS Analysis Quantification

(Analyte/IS Ratio)

Click to download full resolution via product page

Caption: Workflow for using p-Fluorophenacyl bromide-d4 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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